BENGHE Foundational & Exploratory

Check Availability & Pricing

But-3-yn-1-amine hydrochloride molecular
weight and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: But-3-yn-1-amine hydrochloride

Cat. No.: B1340743

An In-Depth Technical Guide to But-3-yn-1-amine hydrochloride: Properties, Applications,
and Protocols

Introduction: The Versatility of a Bifunctional Linker

But-3-yn-1-amine hydrochloride is a valuable chemical reagent characterized by its dual
functionality: a terminal alkyne and a primary amine group. This unique structure positions it as
a critical building block in a multitude of synthetic applications, ranging from pharmaceutical
development to material science.[1] The terminal alkyne provides a reactive handle for highly
specific reactions, most notably Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC), a
cornerstone of "click chemistry".[2] The primary amine allows for conventional amide bond
formation and other nucleophilic reactions.

Furthermore, the compound is supplied as a hydrochloride salt, which enhances its stability
and improves its solubility in aqueous or protic solvents, simplifying handling and its application
in various laboratory settings.[1] This guide provides a comprehensive overview of its
properties, core applications, and a detailed experimental protocol for its use, designed for
researchers, chemists, and professionals in drug development.

Physicochemical Properties and Identification

Accurate identification and understanding of a compound's physical and chemical properties
are paramount for its successful application in research and synthesis. But-3-yn-1-amine
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hydrochloride is a white solid at room temperature.[1][3] Key identifying information is
summarized in the table below.

Property Value Source(s)
Molecular Formula CaHsCIN or CaH7N-HCI [L1121141[5][6]
Molecular Weight 105.57 g/mol [L1121131[4][5][6]
CAS Number 88211-50-1 [L1121141[51[7]

White to off-white
Appearance ] [1][3]
solid/powder/crystal

3-Butyn-1-amine
hydrochloride, But-3-ynylamine

Common Synonyms ) [11[3114115]
hydrochloride, But-3-yn-1-

ylammonium chloride

Purity Typically 295% [1]

Handling, Storage, and Safety
Prudent Laboratory Handling

As with any chemical reagent, proper handling of But-3-yn-1-amine hydrochloride is
essential for laboratory safety. It is classified as an irritant and is harmful if swallowed. Standard
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
be worn at all times. Work should be conducted in a well-ventilated fume hood to avoid
inhalation of dust particles.

Safety Profile:
» Signal Word: Warning

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).

e Precautionary Statements: P261 (Avoid breathing dust), P305+P351+P338 (IF IN EYES:
Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy
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to do. Continue rinsing).

Optimal Storage Conditions

To ensure its long-term stability and reactivity, But-3-yn-1-amine hydrochloride should be
stored under specific conditions. The compound is known to be hygroscopic.[3] Therefore, it is
critical to store it in a tightly sealed container in a cool, dry place. For maximum shelf-life,
storage under an inert atmosphere (e.g., argon or nitrogen) at room temperature is
recommended.[2]

Key Applications in Scientific Research

The bifunctional nature of this molecule makes it a versatile tool in several scientific domains.

e "Click Chemistry" and Bioconjugation: The terminal alkyne is the key functional group for its
use in click chemistry. It reacts efficiently and selectively with azide-containing molecules to
form a stable 1,2,3-triazole ring. This reaction is widely used to link molecules together, for
example, in attaching probes to biomolecules or functionalizing surfaces.[2]

o Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of complex
pharmaceutical agents.[1] The alkyne or amine can be a core part of the final molecular
structure or act as a handle for building out molecular complexity, particularly in the
development of drugs targeting neurological disorders.[1]

» Material Science: In material science, the compound is used to functionalize polymers and
surfaces.[1] For instance, it can be incorporated into a polymer backbone to provide alkyne
side chains, which can then be used for subsequent modifications, such as grafting other
polymers or attaching specific ligands.

Experimental Protocol: A Prototypical CUAAC
"Click" Reaction

This protocol describes a general procedure for the Copper(l)-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC) using But-3-yn-1-amine hydrochloride and a generic azide-
containing molecule (e.g., Benzyl Azide) as a model substrate.
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Rationale: The goal is to covalently link the butynamine to the azide partner. The reaction relies

on an in situ generated Cu(l) catalyst from CuSOa4 and a reducing agent (sodium ascorbate).

The amine hydrochloride must be neutralized or the reaction buffered to ensure the amine is

free to participate in subsequent steps or to prevent it from interfering with the catalyst.

Materials:

But-3-yn-1-amine hydrochloride

Azide-containing compound (e.g., Benzyl Azide)

Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

Sodium ascorbate

Solvent: A 1:1 mixture of tert-Butanol and water is common.
Sodium bicarbonate (for neutralization if needed)
Dichloromethane (DCM) or Ethyl Acetate (for extraction)
Brine (saturated NaCl solution)

Anhydrous sodium sulfate or magnesium sulfate (for drying)

Step-by-Step Methodology:

Reactant Preparation: In a round-bottom flask, dissolve But-3-yn-1-amine hydrochloride
(1.0 eq) and the azide-containing compound (1.0 eq) in the t-BuOH/water (1:1) solvent
system. If the amine needs to be deprotected for subsequent steps, add sodium bicarbonate
(1.1 eq) and stir for 10-15 minutes.

Catalyst Preparation: In a separate vial, prepare fresh solutions of CuSOa4-5H20 (0.05 eq, 5
mol%) and Sodium Ascorbate (0.10 eq, 10 mol%) in a minimal amount of water.

Reaction Initiation: Add the CuSOa solution to the main reaction flask, followed immediately
by the dropwise addition of the sodium ascorbate solution. The solution often turns a yellow-
green or heterogeneous color.
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e Reaction Monitoring: Allow the reaction to stir vigorously at room temperature. Monitor the
progress of the reaction using Thin Layer Chromatography (TLC) or Liquid Chromatography-
Mass Spectrometry (LC-MS) until the starting materials are consumed (typically 2-24 hours).

o Work-up and Extraction: Once the reaction is complete, add water to the flask and extract
the product with a suitable organic solvent like DCM or ethyl acetate (3x volumes). The
organic layers are combined.

 Purification: Wash the combined organic layers with brine to remove residual water and
inorganic salts. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
the solvent in vacuo using a rotary evaporator.

» Final Characterization: The resulting crude product can be purified further by column
chromatography on silica gel if necessary. The final, purified product should be characterized
by tH NMR, 3C NMR, and mass spectrometry to confirm its structure and purity.

Visualization of the CUAAC Workflow

The following diagram illustrates the logical flow of the experimental protocol described above.
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Caption: Workflow for a Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) reaction.
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Conclusion

But-3-yn-1-amine hydrochloride is a highly valuable and versatile reagent in modern
chemical synthesis. Its simple structure, combining a reactive terminal alkyne and a primary
amine, provides a powerful platform for constructing complex molecules. Its utility as a
bifunctional linker in click chemistry, pharmaceutical synthesis, and material science
underscores its importance. Proper understanding of its properties, handling requirements, and
reaction protocols, as detailed in this guide, enables researchers to effectively leverage this
compound to advance their scientific and developmental objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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